Cas no 52992-82-2 (methyl (1S,4aS,5R,8aR)-5-[(E)-5-acetyloxy-3-methyl-pent-3-enyl]-4a-methyl-6-methylidene-decalin-1-carboxylate)

• Product Name: methyl (1S,4aS,5R,8aR)-5-[(E)-5-acetyloxy-3-methyl-pent-3-enyl]-4a-methyl-6-methylidene-decalin-1-carboxylate
• CAS No: 52992-82-2
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 373685
• PubChem ID: 6440360
• Update Time: 2025-04-19

methyl (1S,4aS,5R,8aR)-5-[(E)-5-acetyloxy-3-methyl-pent-3-enyl]-4a-methyl-6-methylidene-decalin-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,4aS,5R,8aR)-5-[(E)-5-acetyloxy-3-methyl-pent-3-enyl]-4a-methyl-6-methylidene-decalin-1-carboxylate
• Acetylisocupressic acid
• methyl (1S,4aS,5R,8aR)-5-[(E)-5-acetyloxy-3-methyl-pent-3-enyl]-4a-methyl-6-methylidene-decali...
• 52992-82-2
• Acetylisocupressicacid
• 1-Naphthalenecarboxylic acid, 5-((3E)-5-(acetyloxy)-3-methyl-3-pentenyl)decahydro-1,4a-dimethyl-6-methylene-, (1S,4aR,5S,8aR)-
• methyl (1S,4aR,5S,8aR)-5-[(E)-5-acetyloxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate
• (13E)-15-Acetoxy-8(17),13-labdadiene-19-oic acid
• (1S,8aα)-Decahydro-1,4aβ-dimethyl-6-methylene-5β-[(E)-3-methyl-5-(acetyloxy)-3-pentenyl]naphthalene-1β-carboxylic acid
• (E)-15-Acetoxy-8(17),13-labdadiene-19-oic acid
• 15-Acetoxyisocupressic acid
• 1-Naphthalenecarboxylic acid, 5-[(3E)-5-(acetyloxy)-3-methyl-3-penten-1-yl]decahydro-1,4a-dimethyl-6-methylene-, (1S,4aR,5S,8aR)-
• [ "" ]

• Inchi： 1S/C22H34O4/c1-15(12-14-26-17(3)23)8-10-19-16(2)9-11-20-18(21(24)25-5)7-6-13-22(19,20)4/h12,18-20H,2,6-11,13-14H2,1,3-5H3/b15-12+/t18-,19-,20+,22-/m0/s1
• InChI Key： MGQMYSVCEMGOPL-WQTQMUQDSA-N
• SMILES： O(C)C([C@H]1CCC[C@@]2(C)[C@@H](CC/C(=C/COC(C)=O)/C)C(=C)CC[C@@H]21)=O

Computed Properties

• Exact Mass: 362.24582
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 471.4±38.0 °C at 760 mmHg
• Flash Point: 153.7±20.3 °C
• PSA: 52.6
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

methyl (1S,4aS,5R,8aR)-5-[(E)-5-acetyloxy-3-methyl-pent-3-enyl]-4a-methyl-6-methylidene-decalin-1-carboxylate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids